Cas no 2228154-35-4 (2-(2-amino-1-fluoroethyl)-5-methylphenol)

• Product Name: 2-(2-amino-1-fluoroethyl)-5-methylphenol
• CAS No: 2228154-35-4
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6241536
• PubChem ID: 165659926
• Update Time: 2025-06-12

2-(2-amino-1-fluoroethyl)-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1-fluoroethyl)-5-methylphenol
• EN300-1796351
• 2228154-35-4

• Inchi： 1S/C9H12FNO/c1-6-2-3-7(8(10)5-11)9(12)4-6/h2-4,8,12H,5,11H2,1H3
• InChI Key： RBCKGFSYPKJOIX-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(C)=CC=1O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-1-fluoroethyl)-5-methylphenol

Professional Introduction to Compound with CAS No. 2228154-35-4 and Product Name: 2-(2-amino-1-fluoroethyl)-5-methylphenol

The compound identified by the CAS number 2228154-35-4 and the product name 2-(2-amino-1-fluoroethyl)-5-methylphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both amino and fluoroethyl groups, along with a methylphenol moiety, endows this molecule with distinctive chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that exhibit enhanced efficacy and reduced side effects compared to traditional therapeutic agents. Among these, 2-(2-amino-1-fluoroethyl)-5-methylphenol stands out due to its structural complexity and the potential for multiple biological interactions. The fluorine atom, in particular, is known for its ability to modulate metabolic pathways and improve drug bioavailability, making it a crucial component in the design of next-generation pharmaceuticals.

Current research in the field of medicinal chemistry has highlighted the importance of incorporating fluorinated aromatic compounds into drug molecules. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic properties of a drug, leading to improved absorption, distribution, metabolism, and excretion (ADME) profiles. The compound 2-(2-amino-1-fluoroethyl)-5-methylphenol exemplifies this trend, as its molecular structure suggests a high degree of versatility in binding to biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of an amino group and a fluoroethyl side chain provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific therapeutic applications. For instance, researchers have been exploring its utility in the development of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases.

The role of 5-methylphenol as a core structure in this compound is also noteworthy. Methylphenols are well-known for their antimicrobial and anti-inflammatory properties, making them valuable components in numerous drugs. By incorporating a fluoroethyl group at the 2-position and an amino group at the 3-position, the compound achieves a balance between stability and reactivity that is conducive to further chemical manipulation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. When modeling 2-(2-amino-1-fluoroethyl)-5-methylphenol, scientists have identified several potential binding sites on target proteins that could be exploited for therapeutic purposes. These findings align with ongoing efforts to develop drugs that selectively interact with specific biological pathways, thereby minimizing off-target effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. The introduction of fluorine into the structure presents unique challenges due to its high electronegativity and reactivity, but modern synthetic methodologies have made it possible to handle these challenges effectively.

In terms of pharmacological activity, preliminary studies suggest that 2-(2-amino-1-fluoroethyl)-5-methylphenol may exhibit potent inhibitory effects on certain enzymes implicated in disease progression. For example, its ability to modulate tyrosine kinase activity has been observed in vitro, which could make it relevant for treating conditions such as chronic inflammation and autoimmune disorders. Further research is needed to validate these findings and explore potential therapeutic applications.

The compound's stability under various environmental conditions is another critical factor that contributes to its attractiveness as a pharmaceutical intermediate. Experiments have shown that it remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. Understanding these stability profiles is essential for optimizing its synthesis and ensuring long-term viability in pharmaceutical formulations.

From an industrial perspective, scaling up the production of 2-(2-amino-1-fluoroethyl)-5-methylphenol presents both opportunities and challenges. While modern chemical manufacturing techniques have improved significantly over recent decades, achieving high yields while maintaining purity requires careful optimization of reaction parameters. Collaborative efforts between chemists and process engineers are necessary to develop efficient production protocols that can meet industrial demands without compromising quality.

The regulatory landscape for new pharmaceutical compounds also plays a significant role in determining their commercial viability. Regulatory agencies worldwide have stringent requirements for safety and efficacy before approving new drugs for human use. As such, 2-(2-amino-1-fluoroethyl)-5-methylphenol must undergo rigorous testing before it can be considered for clinical trials or market approval.

In conclusion, 2228154-35-4 (CAS No.) represents an exciting development in pharmaceutical chemistry with far-reaching implications for drug design and development. Its unique structural features make it a versatile intermediate capable of being modified into novel therapeutic agents targeting various diseases. As research continues into its biological activity, 2-(2-amino-1-fluoroethyl)-5-methylphenol holds promise as a valuable component in next-generation pharmaceuticals designed to improve patient outcomes.